(6E)-2-bromo-6-[[N-hydroxy-3,5-bis(trifluoromethyl)anilino]methylidene]-4-nitrocyclohexa-2,4-dien-1-one

• IUPAC Name: (6E)-2-bromo-6-[[N-hydroxy-3,5-bis(trifluoromethyl)anilino]methylidene]-4-nitrocyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C15H7BrF6N2O4/c16-12-5-11(24(27)28)1-7(13(12)25)6-23(26)10-3-8(14(17,18)19)2-9(4-10)15(20,21)22/h1-6,26H/b7-6+
• InChI Key: GZPNBNREVIOGSA-VOTSOKGWSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)N(C=C2C=C(C=C(C2=O)Br)[N+](=O)[O-])O)C(F)(F)F
• Isomeric SMILES: C1=C(C=C(C=C1C(F)(F)F)N(/C=C/2\C=C(C=C(C2=O)Br)[N+](=O)[O-])O)C(F)(F)F
• Molecular Formula: C15H7BrF6N2O4
• Molecular Weight: 473.12 g/mol
• CAS No.: 680214-43-1

Description

“(6E)-2-bromo-6-[[N-hydroxy-3,5-bis(trifluoromethyl)anilino]methylidene]-4-nitrocyclohexa-2,4-dien-1-one” is a structurally complex nitrocyclohexadienone derivative characterized by a Schiff base framework. The compound features a cyclohexa-2,4-dien-1-one core substituted with a nitro group at position 4, a bromo group at position 2, and an N-hydroxy-3,5-bis(trifluoromethyl)anilino methylidene moiety at position 6 . The trifluoromethyl (-CF₃) groups and bromine atom introduce strong electron-withdrawing effects, which likely influence its electronic properties, reactivity, and intermolecular interactions.

The compound’s crystallographic data, if available, would typically be resolved using software such as SHELX or ORTEP-III, which are standard tools for small-molecule structure determination .

Comparison with Similar Compounds

Compound A : 6-[(2-Hydroxy-5-methylanilino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one

• Substituents: Position 2: Unsubstituted (vs. bromo in the target compound). Position 6: 2-hydroxy-5-methylanilino group (vs. N-hydroxy-3,5-bis(trifluoromethyl)anilino in the target). Position 4: Nitro group (common to both).
• This may enhance its ability to coordinate with metal ions compared to the target compound .
• Crystallography: Compound A crystallizes in the monoclinic space group P2₁/c with unit cell parameters a = 7.215 Å, b = 12.432 Å, c = 14.569 Å, and β = 98.74° . The target compound’s larger substituents (Br, -CF₃) would likely alter packing efficiency and unit cell dimensions.

Compound B : 4-Nitrocyclohexa-2,4-dien-1-one derivatives with esterified anilino groups

• Substituents: Esters (e.g., diester counterparts) instead of the hydroxy-anilino group.
• The target compound’s N-hydroxy group and trifluoromethyl substituents could modulate solubility and membrane permeability, affecting bioactivity.

Crystallographic and Computational Comparisons

• Software Utilization :
  • The target compound’s structure determination would rely on SHELX (for refinement) and ORTEP-III (for graphical representation), as seen in analogous studies . In contrast, older derivatives (e.g., Compound A) were analyzed using earlier versions of these tools, which may lack modern features like ray-traced outputs .
• Thermal Motion Analysis: Trifluoromethyl groups in the target compound are likely to exhibit pronounced anisotropic displacement due to their high electronegativity and steric bulk, a phenomenon less pronounced in compounds with smaller substituents (e.g., methyl or hydroxy groups) .

Data Tables

Table 1: Structural and Electronic Comparison of Analogous Compounds

Property	Target Compound	Compound A	Compound B (Diester Analogs)
Core Structure	Nitrocyclohexadienone	Nitrocyclohexadienone	Nitrocyclohexadienone
Position 2 Substituent	Bromo	H	H
Position 6 Substituent	N-hydroxy-3,5-bis(trifluoromethyl)anilino	2-hydroxy-5-methylanilino	Esterified anilino
Electron-Withdrawing Groups	Br, 2× -CF₃, NO₂	NO₂, -OH	NO₂, ester groups
Crystallographic Space Group	Not reported	P2₁/c	Varies by derivative
Hypothetical Bioactivity	Unknown (potential solubility limitations)	Metal coordination candidate	Higher cytokine production in vitro